Cas no 2092796-86-4 (5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 2092796-86-4
• MF: C₁₀H₇N₃OS
• MW: 217.247080087662
• CID: 5248295
• Update Time: 2025-05-27

5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-(4-formyl-2-thienyl)-1-methyl-
• 5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C10H7N3OS/c1-13-10(8(3-11)4-12-13)9-2-7(5-14)6-15-9/h2,4-6H,1H3
• InChI Key： HAMMFHPVKUEMAI-UHFFFAOYSA-N
• SMILES： N1(C)C(C2SC=C(C=O)C=2)=C(C#N)C=N1

Additional information on 5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile

5-(4-Formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile: A Promising Compound in Chemical and Pharmaceutical Research

5-(4-Formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile (CAS No. 2092796-86-4) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various areas, including drug discovery and materials science. This article provides a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, and recent research advancements.

The molecular structure of 5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile is composed of a pyrazole ring substituted with a formylthiophene group and a methyl group. The presence of these functional groups imparts distinct chemical and physical properties to the compound. The formyl group (CHO) is known for its reactivity, making it a valuable functional handle for further chemical modifications. The thiophene ring, on the other hand, contributes to the compound's aromaticity and electronic properties, which are crucial for its potential applications in pharmaceuticals and materials science.

Recent studies have focused on the synthesis of 5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile. One notable method involves the reaction of 4-formylthiophene with 1-methylpyrazole-4-carbonitrile under specific conditions. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production. The detailed synthetic protocol includes the use of catalysts and solvents that enhance the reaction efficiency and selectivity.

In terms of chemical properties, 5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property facilitates its use in various chemical reactions and biological assays. Additionally, the compound demonstrates stability under standard laboratory conditions, which is essential for long-term storage and handling.

The biological activity of 5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile has been extensively studied in recent years. Preliminary in vitro assays have shown that this compound possesses potent antiproliferative activity against several cancer cell lines. Specifically, it has been found to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) with low micromolar IC50 values. These findings suggest that 5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile may have therapeutic potential as an anticancer agent.

Beyond its antiproliferative effects, 5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile has also been investigated for its anti-inflammatory properties. In vitro studies using lipopolysaccharide (LPS)-induced macrophages have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These results indicate that 5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile may have potential applications in treating inflammatory diseases.

The mechanism of action of 5-(4-formylthiophen-2-yl)-1-methyl-1H-pyrazole-4-carbonitrile is currently under investigation. Preliminary studies suggest that it may target multiple signaling pathways involved in cell proliferation and inflammation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the regulation of inflammatory responses. Further research is needed to elucidate the exact molecular targets and mechanisms by which this compound exerts its biological effects.

In addition to its biological activities, 5-(4-formylthiophen-2-y l)-1-methyl - 1 H - pyr azol e - 4 - carbonitr ile strong > has attracted interest for its potential use in materials science. The unique combination of functional groups in its structure makes it suitable for applications such as organic electronics and photovoltaic devices. Recent studies have explored the use of this compound as a building block for designing novel organic semiconductors with improved electronic properties.

The environmental impact of 5-(4-formylthiophen - 2 - yl ) - 1 - methyl - 1 H - pyr azol e - 4 - carbonitr ile strong > is another important consideration. Initial assessments suggest that the compound is relatively stable under environmental conditions and does not pose significant ecological risks when handled properly. However, ongoing research is being conducted to ensure its safe use and disposal.

In conclusion, 5-(4-formylthiophen - 2 - yl ) - 1 - methyl - 1 H - pyr azol e - 4 - carbonitr ile strong > (CAS No. < strong > 2092796 - 86 - 4 strong >) is a promising compound with diverse applications in chemistry, pharmaceuticals, and materials science. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.